Cas no 1849859-71-7 (ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate
• CAS No: 1849859-71-7
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6231838
• PubChem ID: 165963027
• Update Time: 2025-08-03

ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1140453
• ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate
• 1849859-71-7

• Inchi： 1S/C10H17N3O3/c1-3-16-10(14)9(11)4-5-13-7-8(15-2)6-12-13/h6-7,9H,3-5,11H2,1-2H3
• InChI Key： JFHOCVWNHYNEKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCN1C=C(C=N1)OC)N)=O

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.4Ų

Additional information on ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate

Introduction to Ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate (CAS No. 1849859-71-7)

Ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate, identified by its CAS number 1849859-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of interest for further investigation and application in drug discovery.

The molecular structure of ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate consists of a butanoate ester moiety linked to an amino group, with a pyrazole ring substituted at the 4-position by a methoxy group. This unique arrangement of functional groups suggests that the compound may possess properties suitable for various biochemical interactions, which could be exploited in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their diverse biological activities. Pyrazole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methoxy group in ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate may further enhance its biological activity by influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel drugs. Researchers have been exploring the use of pyrazole derivatives as lead compounds for drug development due to their ability to modulate various biological pathways. The amino and ester functionalities in ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate provide multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties.

The synthesis of ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework of this compound. The success of these synthetic approaches is crucial for obtaining sufficient quantities of the compound for further biological testing.

In terms of biological evaluation, preliminary studies on ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate have shown promising results in cell-based assays. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has been observed that pyrazole derivatives can interact with targets such as kinases and transcription factors, which are key players in various cellular processes.

The potential therapeutic applications of ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate are vast and varied. In oncology research, this compound has shown promise as a candidate for developing new anticancer agents. By targeting specific molecular pathways involved in cancer cell proliferation and survival, it may offer a novel approach to treating certain types of cancer. Additionally, its anti-inflammatory properties make it a candidate for investigating potential treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, ethyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)butanoate (CAS No. 1849859-71-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique molecular features and observed biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of next-generation drugs.